Cas no 30257-01-3 (Methyl (1R,4aR,4bS,7R,8aR,10aR)-7-ethyl-1,4a,7-trimethyl-3,4,4b,5,6,8,8a,9,10,10a-decahydro-2H-phenanthrene-1-carboxylate)

Methyl (1R,4aR,4bS,7R,8aR,10aR)-7-ethyl-1,4a,7-trimethyl-3,4,4b,5,6,8,8a,9,10,10a-decahydro-2H-phenanthrene-1-carboxylate structure
30257-01-3 structure
Product Name:Methyl (1R,4aR,4bS,7R,8aR,10aR)-7-ethyl-1,4a,7-trimethyl-3,4,4b,5,6,8,8a,9,10,10a-decahydro-2H-phenanthrene-1-carboxylate
CAS No:30257-01-3
MF:C21H36O2
MW:320.509346961975
CID:2664245
Update Time:2023-08-06

Methyl (1R,4aR,4bS,7R,8aR,10aR)-7-ethyl-1,4a,7-trimethyl-3,4,4b,5,6,8,8a,9,10,10a-decahydro-2H-phenanthrene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (1R)-7β-Ethyl-1,2,3,4,4a,4bα,5,6,7,8,8aα,9,10,10aα-tetradecahydro-1,4aβ,7-trimethyl-1α-phenanthrenecarboxylic acid methyl ester
    • Methyl (1R,4aR,4bS,7R,8aR,10aR)-7-ethyl-1,4a,7-trimethyl-3,4,4b,5,6,8,8a,9,10,10a-decahydro-2H-phena
    • Methyl (1R,4aR,4bS,7R,8aR,10aR)-7-ethyl-1,4a,7-trimethyl-3,4,4b,5,6,8,8a,9,10,10a-decahydro-2H-phenanthrene-1-carboxylate
    • Inchi: 1S/C21H36O2/c1-6-19(2)13-10-16-15(14-19)8-9-17-20(16,3)11-7-12-21(17,4)18(22)23-5/h15-17H,6-14H2,1-5H3/t15-,16+,17-,19-,20-,21-/m1/s1
    • InChI Key: MFVKHHMUIWTAHZ-ZNUBSMLTSA-N
    • SMILES: O(C)C([C@]1(C)CCC[C@@]2(C)[C@H]1CC[C@@H]1C[C@](C)(CC)CC[C@H]21)=O

Computed Properties

  • Exact Mass: 320.272
  • Monoisotopic Mass: 320.272
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3

Methyl (1R,4aR,4bS,7R,8aR,10aR)-7-ethyl-1,4a,7-trimethyl-3,4,4b,5,6,8,8a,9,10,10a-decahydro-2H-phenanthrene-1-carboxylate Related Literature

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